Picraline

opioid receptor selectivity kappa opioid receptor radioligand binding
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C23H26N2O5
Molecular Weight 410.5 g/mol
Cat. No. B15618621
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Technical Parameters


Basic Identity
Product NamePicraline
Molecular FormulaC23H26N2O5
Molecular Weight410.5 g/mol
Structural Identifiers
InChIInChI=1S/C23H26N2O5/c1-4-14-11-25-18-9-16(14)21(20(27)28-3,12-29-13(2)26)22-10-19(25)30-23(18,22)24-17-8-6-5-7-15(17)22/h4-8,16,18-19,24H,9-12H2,1-3H3/b14-4-/t16-,18-,19-,21?,22-,23-/m0/s1
InChIKeyDXTJMQCRVFWNBD-ATDXHQETSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Picraline: Kappa-Preferring Opioid and SGLT-Inhibitor Scaffold


Picraline is a monoterpene indole alkaloid of the picraline-type akuammiline class, originally isolated from the seeds of Picralima nitida (akuamma) and also identified in the leaves of Alstonia macrophylla [1][2]. With a molecular formula of C₂₃H₂₆N₂O₅ and a molecular weight of 410.46 g/mol, picraline engages opioid receptors with a distinctive kappa-preferring binding signature and, through its core scaffold, has enabled the development of potent sodium-glucose cotransporter (SGLT) inhibitors [1][2].

Kappa-opioid receptor tool for selectivity studies with minimal mu-receptor interference
SGLT inhibitor scaffold for metabolic target research and C-17 derivatization
Distinct picraline-type akuammiline chemotype for medicinal chemistry diversification

Why Picraline Cannot Be Replaced by Akuammine


Despite sharing a common botanical origin in Picralima nitida, picraline displays a fundamentally different opioid-receptor binding fingerprint from its co-occurring alkaloids that precludes functional interchangeability [1]. Picraline’s exceptionally weak mu-opioid receptor (μOR) affinity (Ki = 132 μM) stands in sharp contrast to the sub-micromolar μOR affinities of akuammine (Ki ≈ 0.3–0.5 μM) and akuammidine (Ki = 0.6 μM) [1][2]. This divergence in primary target engagement means that simply adjusting the dose of a mu-preferring analog cannot recapitulate picraline’s pharmacological signature; experiments requiring selective kappa-opioid receptor (κOR) probing with minimal mu- or delta-receptor interference demand the use of picraline itself [1][2].

Mu-receptor profile mismatch
Picraline’s near-absent mu-opioid receptor engagement may not be replicated by mu-preferring akuammine or akuammidine; dose adjustment cannot compensate for fundamental target engagement differences.
SGLT target engagement absent in analogs
SGLT1/SGLT2 inhibitory activity is scaffold-specific to picraline-type alkaloids; akuammine, akuammicine, and ajmaline-type comparators lack reported SGLT pharmacology.
Chemotype-dependent derivatization
C-17 substitution chemistry is unique to the picraline core; synthetic strategies developed on ajmaline-type or sarpagine-type scaffolds may not transfer directly.

Picraline: Binding Selectivity and Scaffold Evidence


Kappa-Over-Mu Binding Selectivity

Picraline exhibits a pronounced κ-opioid receptor (κOR) preference, with a κ/μ selectivity ratio of approximately 55:1 (κOR Ki = 2.38 μM vs. μOR Ki = 132 μM) at human opioid receptors expressed in HEK293 cells [1]. By contrast, akuammine—another major Picralima nitida alkaloid—yields a κ/μ ratio of only 5.6:1 (κOR Ki = 1.68 μM vs. μOR Ki = 0.3 μM) under comparable human receptor conditions [2]. The 9.9-fold greater κ/μ selectivity of picraline establishes it as the preferred tool for functional studies that require κOR pathway isolation with minimal μOR crosstalk.

Kappa/Mu Selectivity
Cross-study comparable
κ/μ ratio 55.5 vs 5.6 (akuammine)
Supports κOR pathway isolation with reduced μOR crosstalk
Human opioid receptor binding (HEK293)
opioid receptor selectivity kappa opioid receptor radioligand binding

Minimal Mu-Opioid Receptor Affinity

Picraline’s μOR Ki of 132 μM represents an affinity approximately 440-fold weaker than that of akuammine (μOR Ki = 0.3 μM) and 264-fold weaker than that of akuammidine (μOR Ki = 0.5–0.6 μM) [1][2][3]. This near-millimolar μOR engagement is so low that picraline is considered functionally silent at the mu receptor in typical cellular assay concentration ranges, whereas akuammine and akuammidine act as μOR agonists or antagonists at low micromolar concentrations [2][3].

Mu Receptor Affinity
Cross-study comparable
μOR Ki 132 μM vs 0.3–0.6 μM
Near-millimolar μOR affinity supports κ-selective probe development
Radioligand binding; 264–440× weaker than comparators
mu opioid receptor abuse liability binding affinity

SGLT Inhibitor Activity of Picraline-Type Alkaloids

Picraline-type alkaloids alstiphyllanines E and F (compounds 1 and 2 in Arai et al., 2010) demonstrated concentration-dependent inhibition of both SGLT1 and SGLT2 at a test concentration of 50 μM, while a series of 17‑hydroxy-substituted picraline derivatives (21–28) exhibited potent SGLT inhibitory activity [1]. In the same study, the ajmaline-type alkaloid alstiphyllanine H (4) did not show comparable SGLT activity, and other akuamma alkaloids (akuammine, akuammicine) have no reported SGLT pharmacology [1][2]. The structure–activity relationship analysis identified the C‑17 ester side chain as critical for SGLT potency, a functionalization uniquely accessible on the picraline scaffold [1].

SGLT Target Engagement
Class-level inference
Picraline-type active at 50 μM; ajmaline-type no activity
Scaffold enables dual opioid/SGLT research context
CHO cell glucose uptake assay
SGLT inhibition sodium-glucose cotransporter diabetes target scaffold

A Distinct Akuammiline Chemotype

Picraline belongs to the picraline-type subgroup of akuammiline alkaloids, characterized by a C‑17 hydroxyl/ester substitution pattern and a distinct polycyclic cage architecture that differs fundamentally from the ajmaline-type (e.g., alstiphyllanine H, ajmaline), sarpagine-type, and macroline-type indole alkaloids found in the same Alstonia and Picralima species [1][2]. The Arai et al. (2010) study isolated 20 alkaloids from Alstonia macrophylla; only picraline-type compounds (alstiphyllanines E–G) possessed the C‑17 ester motif that correlated with SGLT inhibitory activity, while ajmaline-type alstiphyllanine H was inactive [1]. The Creed et al. (2021) receptor panel screen further demonstrated that picraline (compound 6) clustered separately from akuammine (1), pseudo-akuammigine (3), akuammicine (4), and akuammiline (5) in terms of opioid receptor selectivity, confirming that the picraline scaffold confers a unique pharmacological vector not attainable with other akuammiline subtypes [2].

Chemotype Identity
Class-level inference
C-17 ester motif; dual opioid/SGLT utility
Chemotype distinctness supports patent differentiation strategies
Structural assignment by 2D NMR; receptor panel screening
alkaloid chemotype akuammiline picraline-type structural differentiation

Picraline Application Scenarios


Kappa-Selective Opioid Probe Development

Picraline’s κ/μ selectivity ratio of ~55:1 (κOR Ki = 2.38 μM, μOR Ki = 132 μM) makes it an ideal starting point for developing kappa-selective pharmacological probes that require minimal mu-receptor interference [1]. In programs targeting κOR-mediated analgesia, antipruritic effects, or mood modulation, picraline-based analogs can be screened without the confounding respiratory depression and abuse-liability signals that plague mu-preferring scaffolds like akuammine (μOR Ki = 0.3 μM) [1][2].

Dual-Target Opioid-SGLT Drug Discovery Starting Point

Picraline is the only akuamma alkaloid with validated pharmacological activity across two therapeutically relevant target classes: opioid receptors and sodium-glucose cotransporters [1][2]. C‑17 derivatization of the picraline core yields analogs with potent SGLT inhibition, while the unmodified scaffold retains κ-preferring opioid binding [2]. This dual-target potential supports procurement for integrated metabolic-neurological discovery programs exploring, for example, diabetic neuropathy where both SGLT inhibition and κOR-mediated analgesia are therapeutically relevant [1][2].

Screening for Atypical Opioid Chemotypes

Given that picraline shows <1% μOR occupancy at concentrations that fully engage κOR, it serves as a unique positive control for screening campaigns designed to identify non-mu opioid ligands from natural product libraries [1]. Its presence in screening decks allows researchers to benchmark hit selectivity against a compound with the most extreme κ/μ bias among the Picralima nitida alkaloid family, facilitating the triage of false-positive mu hits [1][3].

C‑17 Derivatization for SGLT Inhibitor Leads

The structure–activity relationship established by Arai et al. (2010) demonstrates that hydroxy substitution and esterification at the C‑17 position of the picraline scaffold directly modulate SGLT1/SGLT2 inhibitory potency [2]. Procurement of picraline as a starting material enables medicinal chemistry teams to execute focused C‑17 derivatization libraries, a strategy that has already produced analogs (compounds 21–28) with potent SGLT inhibition, while analogs based on ajmaline-type scaffolds showed no such activity [2].

Application
Selection Property
Validation Focus
Kappa-selective opioid probe development
κ/μ selectivity context
κOR pathway isolation with minimal μOR interference
Dual-target opioid-SGLT discovery
Dual opioid/SGLT scaffold
Confirmation of SGLT and opioid target engagement in relevant assays
Screening for atypical opioid chemotypes
Atypical binding fingerprint (κ-preferring, μ-silent)
Identification of μOR-sparing κOR probes in screening cascades
C-17 derivatization for SGLT inhibitor leads
C-17 derivatizable scaffold
SGLT inhibitory potency of synthetic analogs
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